Cas no 52100-66-0 (Proline, 2-hydroxy-5-oxo-)

Proline, 2-hydroxy-5-oxo- structure
Proline, 2-hydroxy-5-oxo- structure
Product Name:Proline, 2-hydroxy-5-oxo-
CAS No:52100-66-0
MF:C5H7NO4
MW:145.113381624222
CID:360648
PubChem ID:57440358
Update Time:2025-04-19

Proline, 2-hydroxy-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • Proline, 2-hydroxy-5-oxo-
    • (2R)-2-hydroxy-5-oxopyrrolidine-2-carboxylic acid
    • 2-Hydroxy-5-oxo-L-proline
    • SCHEMBL1063522
    • 2-hydroxy-5-oxoproline
    • DTXSID10726446
    • 52100-66-0
    • Inchi: 1S/C5H7NO4/c7-3-1-2-5(10,6-3)4(8)9/h10H,1-2H2,(H,6,7)(H,8,9)/t5-/m1/s1
    • InChI Key: XWXRVFUXLXYGHK-RXMQYKEDSA-N
    • SMILES: O[C@@]1(C(=O)O)CCC(N1)=O

Computed Properties

  • Exact Mass: 145.03751
  • Monoisotopic Mass: 145.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • PSA: 86.63
  • LogP: -1.05450
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